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Compound of Interest

Compound Name: 16-Oxoprometaphanine

Cat. No.: B579968 Get Quote

For researchers, scientists, and professionals in drug development, understanding novel

compounds is paramount. This guide provides a comprehensive overview of 16-
Oxoprometaphanine, a member of the hasubanan alkaloid class. While specific experimental

data on this compound is limited in publicly accessible literature, this document consolidates

available information on its chemical identity and the broader biological context of related

compounds to inform future research and development.

Chemical Identity
Property Value Reference

IUPAC Name

(1R,8S,10S)-8-hydroxy-3,4,12-

trimethoxy-17-methyl-17-

azatetracyclo[8.4.3.01,10.02,7]

heptadeca-2(7),3,5,12-

tetraene-11,16-dione

[1]

CAS Number 58738-31-1

Chemical Formula C₂₀H₂₃NO₆

Molecular Weight 373.4 g/mol

Compound Class Hasubanan Alkaloid [1]
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Biological Context and Potential Therapeutic Areas
16-Oxoprometaphanine is a hasubanan alkaloid, a class of compounds structurally similar to

morphine.[2] These alkaloids are predominantly isolated from plants of the Stephania genus,

notably Stephania japonica.[1] Research into hasubanan alkaloids and extracts from Stephania

japonica has revealed a range of biological activities, suggesting potential therapeutic

applications.

Biological Activity Key Findings Potential Therapeutic Area

Anti-inflammatory

Hasubanan alkaloids from

Stephania longa exhibited

significant inhibitory effects on

TNF-α and IL-6 production.

Inflammatory Disorders

Neuroprotection

Alkaloids from Stephania

japonica have shown

protective effects against brain

injury in animal models of

stroke.

Neurodegenerative Diseases,

Stroke

Opioid Receptor Affinity

Hasubanan alkaloids from

Stephania japonica have

demonstrated binding affinity

for the delta-opioid receptor.

Pain Management

Antimicrobial & Cytotoxic

Extracts from Stephania

japonica have shown activity

against various microbes and

cytotoxic effects in brine

shrimp assays.

Infectious Diseases, Oncology

Proposed Experimental Workflow
Given the limited specific data for 16-Oxoprometaphanine, a general experimental workflow

for the isolation and characterization of novel alkaloids from Stephania japonica is proposed.

This workflow can serve as a foundational protocol for researchers aiming to investigate this

and related compounds.
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A generalized workflow for the isolation, characterization, and development of novel alkaloids.

Potential Signaling Pathway Involvement
Based on the known activities of hasubanan alkaloids, 16-Oxoprometaphanine may interact

with key signaling pathways involved in inflammation and pain. A hypothetical signaling

pathway diagram illustrates these potential interactions.
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Hypothesized interaction of 16-Oxoprometaphanine with an opioid receptor and downstream
inflammatory signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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